BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of 1,2-Dichloro-2-butene: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Dichloro-2-butene

This guide provides essential safety and logistical information for the proper disposal of 1,2-
dichloro-2-butene, ensuring the safety of laboratory personnel and compliance with
environmental regulations. Researchers, scientists, and drug development professionals
should adhere to these procedures to mitigate risks associated with this hazardous chemical.

1. Immediate Safety and Handling Precautions

1,2-Dichloro-2-butene is a flammable and toxic compound that requires careful handling in a
controlled laboratory environment. Before beginning any disposal-related activities, it is
imperative to read and understand the Safety Data Sheet (SDS) for the specific isomer being
handled, as properties can vary. The information provided here is based on data for closely
related dichlorobutene isomers.

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.

o Body Protection: Wear appropriate protective clothing to minimize contact with skin. A lab
coat or chemical-resistant apron is recommended.
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» Respiratory Protection: If working outside a chemical fume hood or if exposure limits are
exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

Engineering Controls:

« Always handle 1,2-dichloro-2-butene in a well-ventilated area, preferably within a chemical
fume hood.

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

o Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition of
flammable vapors.

2. Spill and Emergency Procedures
In Case of a Spill:
e Evacuate: Immediately evacuate all personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated to disperse flammable vapors, if it is safe to do
so.

o Contain: For small spills, absorb the chemical with an inert material such as sand, earth, or
vermiculite. Do not use combustible materials like sawdust.

o Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable,
closed container for disposal.

o Decontaminate: Clean the spill area thoroughly.
e Report: Report the spill to the appropriate environmental health and safety department.
First Aid Measures:

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]
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» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Seek immediate medical attention.[1][2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1][2]
3. Disposal Plan

The disposal of 1,2-dichloro-2-butene must be conducted in accordance with local, state, and
federal regulations. This chemical is considered hazardous waste.

Step-by-Step Disposal Procedure:
» Containerization:

o Collect waste 1,2-dichloro-2-butene in a dedicated, properly labeled, and sealed
container.

o The container must be made of a material compatible with the chemical.

o Do not mix with other waste streams unless explicitly instructed to do so by your
institution's waste management guidelines.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the chemical name "1,2-
Dichloro-2-butene,"” and any other information required by your institution.

o Storage:

o Store the waste container in a designated satellite accumulation area (SAA) that is in
close proximity to the point of generation.[3]

o The storage area should be a cool, dry, and well-ventilated location, away from heat,
sparks, and open flames.
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o Keep the container tightly closed when not in use.
e Arranging for Pickup:

o Contact your institution's environmental health and safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

o Provide them with all necessary information about the waste, including the chemical name
and quantity.

e Documentation:

o Maintain a record of the amount of 1,2-dichloro-2-butene disposed of and the date of
disposal.

Regulatory Considerations:

o Under the Resource Conservation and Recovery Act (RCRA), 1,4-dichloro-2-butene is listed
as a hazardous waste with the EPA hazardous waste number U074.[4] While 1,2-dichloro-2-
butene is not explicitly listed, its similar structure and properties suggest it should be treated
with the same level of caution and disposed of as a hazardous waste.

Quantitative Data Summary

The following table summarizes key quantitative data for dichlorobutene isomers, which should
be considered when handling and disposing of 1,2-dichloro-2-butene.
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Property Value Isomer

Molecular Formula C4H6CI2 (E)-1,2-dichloro-2-butene[5]
Molecular Weight 124.99 g/mol (E)-1,2-dichloro-2-butene[5]
Boiling Point Approx. 100°C (E)-1,2-dichloro-2-butene[5]
Density Approx. 1.14 g/lcm3 (E)-1,2-dichloro-2-butene[5]
Flash Point 9°C (48.2 °F) trans-1,4-dichloro-2-butene[6]
Boiling Point 152 °C cis-1,4-dichloro-2-butene
Melting Point -48 °C cis-1,4-dichloro-2-butene
Density 1.188 g/mL at 25 °C cis-1,4-dichloro-2-butene

Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of 1,2-
dichloro-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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